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Compound of Interest

Compound Name: 1-Bromononane-d19

Cat. No.: B12399948

This technical guide provides a comprehensive overview of the structure, formula, and
properties of the deuterated organic compound 1-Bromononane-d19. It is intended for
researchers, scientists, and professionals in the field of drug development and other areas of
chemical research where isotopically labeled compounds are utilized. This document
summarizes key quantitative data, outlines a plausible experimental protocol for its synthesis,
and includes visualizations to illustrate the synthetic pathway.

Core Concepts and Structure

1-Bromononane-d19 is the deuterated analog of 1-bromononane, where 19 hydrogen atoms
have been replaced by deuterium atoms. Its chemical formula is CoD19Br.[1][2] The molecular
weight of 1-Bromononane-d19 is approximately 226.27 g/mol .[1][2] This isotopic labeling
makes it a valuable tool in various research applications, particularly in mechanistic studies, as
a tracer, and in pharmacokinetic and metabolic profiling of drugs.[3][4]

The structure of 1-Bromononane-d19 consists of a nine-carbon aliphatic chain where all
hydrogen positions are occupied by deuterium, with a bromine atom attached to the terminal
carbon.

Synonyms:
e Nonane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-d19, 9-bromo-

¢ 9-Bromononane-d19
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e 1-Nonyl-d19 bromide[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for 1-Bromononane-d19 and its non-
deuterated counterpart, 1-Bromononane. Data for the deuterated compound is limited, and
therefore, some physical properties are inferred from the non-deuterated analog.

1-Bromononane (for

Property 1-Bromononane-d19 comparison)
Molecular Formula CoD19BI[1][2] CoH19Br

Molecular Weight 226.27 g/mol [1][2] 207.15 g/mol

CAS Number 1219805-90-9[1] 693-58-3

Appearance Neat/Liquid[1] Clear, colorless liquid[5]
Isotopic Purity (atom % D) >98% N/A

Melting Point N/A -29 °C[5][6]

Boiling Point N/A 201 °C (lit.)

Density N/A 1.084 g/mL at 25 °C (lit.)
Refractive Index N/A n20/D 1.454 (lit.)

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 1-Bromononane-d19 is not
readily available in the public domain. However, a plausible and commonly employed synthetic
route involves a two-step process: the deuteration of a suitable precursor followed by
bromination. A general methodology is outlined below, based on established chemical
principles.

Step 1: Synthesis of Nonan-1-ol-d20 (Deuterated Precursor)

The synthesis of the deuterated alcohol precursor, Nonan-1-ol-d20, can be achieved through
the reduction of a nonanoic acid derivative (e.g., nonanoic acid or methyl nonanoate) using a
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powerful deuterating agent.
e Materials:

o Methyl nonanoate

[¢]

Lithium aluminum deuteride (LIAID4)

[e]

Anhydrous diethyl ether or tetrahydrofuran (THF)

o

Deuterium oxide (D20)

[¢]

Anhydrous magnesium sulfate (MgSOa)
e Procedure:

o A solution of methyl nonanoate in anhydrous diethyl ether is added dropwise to a stirred
suspension of lithium aluminum deuteride in the same solvent under an inert atmosphere
(e.g., argon or nitrogen) and cooled in an ice bath.

o The reaction mixture is stirred at room temperature for several hours to ensure complete
reduction.

o The reaction is quenched by the slow, sequential addition of D20 to decompose the
excess LiAID4 and the resulting aluminum alkoxide complex.

o The resulting precipitate is filtered off, and the organic layer is separated.

o The organic phase is washed with brine, dried over anhydrous magnesium sulfate, filtered,
and the solvent is removed under reduced pressure to yield Nonan-1-ol-d20.

Step 2: Bromination of Nonan-1-ol-d20

The conversion of the deuterated alcohol to the corresponding alkyl bromide can be
accomplished using various brominating agents. A common and effective method is the Appel
reaction.

o Materials:
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Nonan-1-0l-d20

[e]

o

Carbon tetrabromide (CBra)

[¢]

Triphenylphosphine (PPhs)

[¢]

Anhydrous dichloromethane (CH2Clz)

e Procedure:

[e]

To a solution of Nonan-1-o0l-d20 and carbon tetrabromide in anhydrous dichloromethane,
triphenylphosphine is added portion-wise at 0 °C.

o The reaction mixture is allowed to warm to room temperature and stirred for several hours.
o The reaction progress is monitored by thin-layer chromatography (TLC).
o Upon completion, the solvent is removed under reduced pressure.

o The crude product is purified by column chromatography on silica gel to afford 1-
Bromononane-d19.

Visualizations

The following diagrams illustrate the logical workflow of the proposed synthesis for 1-
Bromononane-d19.

Caption: Synthetic workflow for 1-Bromononane-d19.

Caption: Logical relationship of synthetic steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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